(1aR,7R,7aR,7bS)-1,1,7,7a-tetramethyl-2,3,5,6,7,7b-hexahydro-1aH-cyclopropa[a]naphthalene
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1H-Cyclopropa[a]naphthalene, 1a,2,3,5,6,7a,7b-octahydro-1,1,7,7a-tetramethyl-, 1aR-1aalpha,7alpha,7aalpha,7bbeta is a natural product found in Aristolochia, Cryptomeria japonica, and other organisms with data available.
Scientific Research Applications
Chemical Reactions and Synthesis
The compound has been extensively studied in chemical synthesis and reactions. For instance, its reaction with PTAD, tetracyanoethylene, and benzyne leads to the formation of insertion-products, highlighting its reactivity and utility in complex chemical transformations (Durucasu, Saracoglu, & Balcı, 1991). Also, new synthetic routes involving dichlorocarbene addition to dihydronaphthalene have been established for its derivatives, showcasing its potential in synthetic organic chemistry (Kelly, Banwell, Ireland, & Noel, 1991).
Photolytic Isomerization
The compound and its derivatives have been subjects of studies in photolytic isomerization. Research shows that its isomerization is faster in aprotic nonpolar solvents than in polar ones. This suggests its potential application in photochemical processes, where controlling the reaction environment can lead to different outcomes (Kobayashi, Kato, & Miwa, 1985).
Charge-Transfer Complex Formation
Investigations into charge-transfer complexes have included this compound. For example, (p-dimethylaminophenyl)methylidene-1H-cyclopropa[b]naphthalene, a related compound, forms a charge-transfer complex with specific acceptors, indicating its potential use in studies of molecular interactions and electronic properties (Halton & Ward, 2005).
Role in Aromatic Hydrocarbon Synthesis
The compound also plays a role in the synthesis of aromatic hydrocarbons. For instance, 1H-Cyclopropa[a]naphthalene is accessible via reduction of its dichloro derivative, an important step in the synthesis of various aromatic compounds (Müller, Bernardinelli, & Thi, 1989).
Conformational Studies
Research has also focused on the conformations of derivatives of this compound. Studies have explored the IR and NMR characteristics of various substituted derivatives, which aids in understanding the structural and electronic properties of these types of molecules (Kamada & Yamamoto, 1980).
Properties
Molecular Formula |
C15H24 |
---|---|
Molecular Weight |
204.35 g/mol |
IUPAC Name |
(1aR,7R,7aR,7bS)-1,1,7,7a-tetramethyl-2,3,5,6,7,7b-hexahydro-1aH-cyclopropa[a]naphthalene |
InChI |
InChI=1S/C15H24/c1-10-6-5-7-11-8-9-12-13(14(12,2)3)15(10,11)4/h7,10,12-13H,5-6,8-9H2,1-4H3/t10-,12-,13+,15+/m1/s1 |
InChI Key |
MBIPADCEHSKJDQ-PBOSXPJTSA-N |
Isomeric SMILES |
C[C@@H]1CCC=C2[C@]1([C@H]3[C@H](C3(C)C)CC2)C |
SMILES |
CC1CCC=C2C1(C3C(C3(C)C)CC2)C |
Canonical SMILES |
CC1CCC=C2C1(C3C(C3(C)C)CC2)C |
Synonyms |
calarene |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.